1. Home
  2. Product
  3. 2-(2,3-Dimethylphenyl)-7-methyl-1,2,4-triazaspiro[4.5]decane-3-thione
2-(2,3-Dimethylphenyl)-7-methyl-1,2,4-triazaspiro[4.5]decane-3-thione 2-(2,3-Dimethylphenyl)-7-methyl-1,2,4-triazaspiro[4.5]decane-3-thione
Brand Name: Vulcanchem
CAS No.: 5852-57-3
VCID: VC21311543
InChI: InChI=1S/C16H23N3S/c1-11-6-5-9-16(10-11)17-15(20)19(18-16)14-8-4-7-12(2)13(14)3/h4,7-8,11,18H,5-6,9-10H2,1-3H3,(H,17,20)
SMILES: CC1CCCC2(C1)NC(=S)N(N2)C3=CC=CC(=C3C)C
Molecular Formula: C16H23N3S
Molecular Weight: 289.4 g/mol

2-(2,3-Dimethylphenyl)-7-methyl-1,2,4-triazaspiro[4.5]decane-3-thione

CAS No.: 5852-57-3

Cat. No.: VC21311543

Molecular Formula: C16H23N3S

Molecular Weight: 289.4 g/mol

* For research use only. Not for human or veterinary use.

2-(2,3-Dimethylphenyl)-7-methyl-1,2,4-triazaspiro[4.5]decane-3-thione - 5852-57-3

Specification

CAS No. 5852-57-3
Molecular Formula C16H23N3S
Molecular Weight 289.4 g/mol
IUPAC Name 2-(2,3-dimethylphenyl)-7-methyl-1,2,4-triazaspiro[4.5]decane-3-thione
Standard InChI InChI=1S/C16H23N3S/c1-11-6-5-9-16(10-11)17-15(20)19(18-16)14-8-4-7-12(2)13(14)3/h4,7-8,11,18H,5-6,9-10H2,1-3H3,(H,17,20)
Standard InChI Key CDIBYUNHSPSUBW-UHFFFAOYSA-N
SMILES CC1CCCC2(C1)NC(=S)N(N2)C3=CC=CC(=C3C)C
Canonical SMILES CC1CCCC2(C1)NC(=S)N(N2)C3=CC=CC(=C3C)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19